Itramin tosylate
Itramin tosylate
Brand Name:
Vulcanchem
CAS No.:
13445-63-1
VCID:
VC0081220
InChI:
InChI=1S/C7H8O3S.C2H6N2O3/c1-6-2-4-7(5-3-6)11(8,9)10;3-1-2-7-4(5)6/h2-5H,1H3,(H,8,9,10);1-3H2
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)O.C(CO[N+](=O)[O-])N
Molecular Formula:
C9H14N2O6S
Molecular Weight:
278.28 g/mol
Itramin tosylate
CAS No.: 13445-63-1
Main Products
VCID: VC0081220
Molecular Formula: C9H14N2O6S
Molecular Weight: 278.28 g/mol
| CAS No. | 13445-63-1 |
|---|---|
| Product Name | Itramin tosylate |
| Molecular Formula | C9H14N2O6S |
| Molecular Weight | 278.28 g/mol |
| IUPAC Name | 2-aminoethyl nitrate;4-methylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C7H8O3S.C2H6N2O3/c1-6-2-4-7(5-3-6)11(8,9)10;3-1-2-7-4(5)6/h2-5H,1H3,(H,8,9,10);1-3H2 |
| Standard InChIKey | HPPBBWMYZVALRK-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C(CO[N+](=O)[O-])N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)O.C(CO[N+](=O)[O-])N |
| Synonyms | 2-aminoethanol nitrate mono-p-toluenesulfonate itramin tosylate |
| PubChem Compound | 26000 |
| Last Modified | Dec 23 2021 |
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